N-(6,11-dihydrodibenzo[b,e]thiepin-11-ylmethyl)-N,N-dimethylamine

• Molecular Formula: C17H19NS
• Molecular Weight: 269.4g/mol
• IUPAC Name: 1-(6,11-dihydrobenzo[c][1]benzothiepin-11-yl)-N,N-dimethylmethanamine
• InChI: InChI=1S/C17H19NS/c1-18(2)11-16-14-8-4-3-7-13(14)12-19-17-10-6-5-9-15(16)17/h3-10,16H,11-12H2,1-2H3
• InChI Key: ICVCJRXWYDUPFT-UHFFFAOYSA-N
• SMILES: CN(C)CC1C2=CC=CC=C2CSC3=CC=CC=C13

Description

1-(6,11-Dihydrobenzocbenzothiepin-11-yl)-N,N-dimethylmethanamine is a compound with a complex molecular structure, often used in various scientific research applications

Preparation Methods

The synthesis of 1-(6,11-dihydrobenzocbenzothiepin-11-yl)-N,N-dimethylmethanamine can be achieved through several synthetic routes. One common method involves the reaction of benzocbenzothiepin derivatives with dimethylamine under specific reaction conditions. The process typically requires the use of organic solvents and catalysts to facilitate the reaction . Industrial production methods may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity of the compound.

Chemical Reactions Analysis

1-(6,11-Dihydrobenzocbenzothiepin-11-yl)-N,N-dimethylmethanamine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where functional groups are replaced by nucleophiles under specific conditions.

The major products formed from these reactions depend on the reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce the corresponding amines or alcohols.

Scientific Research Applications

1-(6,11-Dihydrobenzocbenzothiepin-11-yl)-N,N-dimethylmethanamine has a wide range of scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of other complex organic compounds.

Biology: The compound is studied for its potential biological activities, including its interactions with various biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the development of new drugs.

Industry: It is used in the production of materials for electronic devices and as a reagent in chemical manufacturing processes.

Mechanism of Action

The mechanism of action of 1-(6,11-dihydrobenzocbenzothiepin-11-yl)-N,N-dimethylmethanamine involves its interaction with specific molecular targets. The compound may bind to receptors or enzymes, modulating their activity and triggering various biochemical pathways. The exact molecular targets and pathways involved are subjects of ongoing research .

Comparison with Similar Compounds

1-(6,11-Dihydrobenzocbenzothiepin-11-yl)-N,N-dimethylmethanamine can be compared with other similar compounds, such as:

• 1-(6,11-Dihydrobenzo cbenzothiepin-11-yl)-4-(2-ethoxyethyl)piperazine : This compound has a similar core structure but different functional groups, leading to distinct chemical properties and applications.
• 3-(6,11-Dihydrobenzo cbenzothiepin-11-yl)propyl-dimethylazanium chloride : Another related compound with variations in its side chains and functional groups .

The uniqueness of 1-(6,11-dihydrobenzoc